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Introduction to Molybdenum-Nickel Alloys

Molybdenum-nickel (Ni-Mo) alloys, primarily belonging to the Hastelloy® B family of alloys, are
renowned for their exceptional corrosion resistance in aggressive, reducing chemical
environments.[1][2] This characteristic makes them indispensable materials of construction in
the chemical processing, pharmaceutical, and petrochemical industries.[3][4] The high
molybdenum content, typically ranging from 27% to 32%, imparts outstanding resistance to
non-oxidizing acids such as hydrochloric acid (HCI) and sulfuric acid (H2SOa4) across a wide
range of concentrations and temperatures.[5][6] These alloys are particularly well-suited for
applications where stainless steels and other nickel-based alloys would fail.[4]

This document provides detailed application notes and experimental protocols for the utilization
of molybdenum-nickel alloys, with a focus on Hastelloy B-3® (UNS N10675), a thermally stable
and highly corrosion-resistant grade.[7][8]

Key Applications in Chemical Processing
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Molybdenum-nickel alloys are specified for critical components in various chemical processes
due to their ability to withstand harsh conditions, ensuring process purity and equipment
longevity.

Common Applications:

» Reactors and Vessels: Used for the construction of reactors and pressure vessels that
handle corrosive chemicals, particularly in the production of acetic acid, herbicides, and
insecticides.[3][5][9]

e Piping and Fittings: Essential for piping systems that transport hot, concentrated acids and
other corrosive process fluids, preventing leaks and costly downtime.[3][4]

e Pumps and Valves: Critical components like pumps and valves that are in direct contact with
corrosive slurries and fluctuating process conditions benefit from the durability of Ni-Mo
alloys.[3][9]

o Heat Exchangers: Their ability to maintain mechanical and chemical integrity at elevated
temperatures makes them suitable for heat exchangers in various chemical and
pharmaceutical processes.[3][9]

o Waste Treatment: Utilized in waste treatment and environmental control systems, such as
flue gas desulfurization, where exposure to corrosive substances is constant.[3]

Material Properties of Hastelloy B-3® (UNS N10675)

Understanding the chemical composition and mechanical properties of these alloys is crucial
for proper material selection and equipment design.

Chemical Composition

The following table outlines the typical chemical composition of Hastelloy B-3®.
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Element Content (%)
Nickel (Ni) 65.0 min
Molybdenum (Mo) 27.00 - 32.00
Iron (Fe) 1.0-3.0
Chromium (Cr) 1.00 - 3.00
Cobalt (Co) 3.0 max
Tungsten (W) 3.0 max
Manganese (Mn) 3.0 max
Aluminum (Al) 0.50 max
Titanium (Ti) 0.20 max
Silicon (Si) 0.10 max
Carbon (C) 0.01 max
Copper (Cu) 0.20 max
Source:[8]

Mechanical Properties (Annealed Condition at Room

Temperature)
Property

Typical Value

Ultimate Tensile Strength

125 KSI (860 MPa)

Yield Strength (0.2% offset)

60 KSI (420 MPa)

Elongation

50%

Density

9.22 g/lcm?3

Melting Range

1370 - 1418 °C

Modulus of Elasticity (Tension)

31.4 x 10° KSI (216 GPa)

Source:[8][10]
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Corrosion Resistance Data

The primary advantage of molybdenum-nickel alloys is their superior performance in reducing
acid environments. The following tables summarize corrosion rate data for Hastelloy B-3® in
hydrochloric and sulfuric acids.

: : irachloric Acid (HC)

Concentration (wt%) Temperature (°C) Corrosion Rate (mmly)
1-5 Near Boiling <0.5

20 Boiling <0.5

0-20 Up to Boiling Point <0.1

> 20 ~40 <0.1

Source:[11]

: in Sulfuric Acid ( |

Concentration (wt%) Temperature (°C) Corrosion Rate (mmly)
1-5 Near Boiling <0.5

20 Boiling <0.1

50 Boiling <0.1

80 Boiling <0.1

Source:[11]

Note: Corrosion rates are based on laboratory tests in reagent-grade acids. The presence of
oxidizing impurities, such as ferric (Fe3*) or cupric (Cu?*) ions, can significantly increase the
corrosion rate of Ni-Mo alloys.[2] In such environments, a nickel-chromium-molybdenum alloy
may be a more suitable choice.

Experimental Protocols for Corrosion Testing
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To evaluate the suitability of molybdenum-nickel alloys for specific applications, standardized
corrosion testing is essential. The following protocols are based on widely accepted ASTM
standards.

Protocol 1: Laboratory Immersion Corrosion Testing
(Based on ASTM G31)

This protocol outlines the procedure for determining the corrosion rate of a material in a specific
chemical environment through weight loss measurement.

Objective: To determine the general corrosion rate of a molybdenum-nickel alloy in a simulated
chemical process fluid.

Materials and Equipment:

Test coupons of the molybdenum-nickel alloy with known surface area and weight.
o Test solution (e.g., specific concentration of HCI or H2SOa).

e Glass corrosion test flask with a condenser.

o Temperature-controlled water bath or heating mantle.

¢ Analytical balance (accurate to 0.1 mg).

» Desiccator.

» Cleaning solutions (e.g., acetone, deionized water).
Procedure:

e Specimen Preparation:

o Cut test coupons to a standard size (e.g., 50 x 25 x 3 mm).
o Drill a hole for suspension.

o Measure the dimensions of each coupon to calculate the surface area.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15911503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Clean the coupons thoroughly with a suitable solvent (e.g., acetone), rinse with deionized
water, and dry.

o Weigh each coupon to the nearest 0.1 mg.

e Test Setup:

o Pour the test solution into the corrosion flask. The volume should be sufficient to fully
immerse the coupon (typically 20-30 mL per cm? of coupon surface area).

o Suspend the coupon in the solution using a glass hook or PTFE thread. Ensure the
coupon does not touch the sides or bottom of the flask.

o Place the flask in the temperature-controlled bath and attach the condenser.
e EXxposure:

o Heat the solution to the desired test temperature and maintain it for the specified duration
(e.g., 24, 48, or 96 hours).[12]

o Post-Exposure Cleaning and Evaluation:
o After the exposure period, remove the coupon from the solution.

o Carefully clean the coupon to remove all corrosion products. This may involve chemical
cleaning as specified in ASTM G1.

o Rinse the coupon with deionized water and then with acetone.
o Dry the coupon in a desiccator.
o Reweigh the coupon to the nearest 0.1 mg.

e Corrosion Rate Calculation:

o Calculate the corrosion rate in millimeters per year (mm/y) using the following formula:
Corrosion Rate (mm/y) = (K x W) / (Ax T x D) Where:

» K =constant (8.76 x 10%)
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W = mass loss in grams

A = surface area in cmz2

T = exposure time in hours

D = density of the alloy in g/cm3 (9.22 g/cm3 for Hastelloy B-3®)

Workflow Diagram:
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Figure 1: Workflow for Laboratory Immersion Corrosion Testing.
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Protocol 2: Electrochemical Corrosion Testing
(Potentiodynamic Polarization)

This protocol provides a more rapid assessment of corrosion behavior by measuring the
electrochemical response of the alloy in a corrosive environment.

Objective: To determine the corrosion potential (Ecorr), corrosion current density (icorr), and

pitting susceptibility of a molybdenum-nickel alloy.

Materials and Equipment:

» Potentiostat.

o Electrochemical cell with a three-electrode setup:
o Working electrode (the Ni-Mo alloy specimen).
o Reference electrode (e.g., Saturated Calomel Electrode - SCE).
o Counter electrode (e.g., platinum or graphite).

» Test solution.

» Deaeration equipment (e.g., nitrogen or argon gas).

Procedure:

e Specimen and Cell Preparation:

o

Prepare a small, flat specimen of the Ni-Mo alloy, typically with a surface area of 1 cm2.

o

Mount the specimen in a holder, exposing only the test surface.

Polish the exposed surface to a mirror finish (e.g., using successively finer grades of

o

silicon carbide paper and diamond paste).

o

Clean the specimen with a solvent and rinse with deionized water.
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o Assemble the electrochemical cell with the three electrodes and the test solution.

o Deaeration and Stabilization:

o Deaerate the test solution by bubbling with an inert gas (e.g., nitrogen) for at least 30
minutes to remove dissolved oxygen.

o Immerse the working electrode in the solution and allow the open-circuit potential (OCP) to
stabilize (typically for 1 hour).

o Potentiodynamic Polarization Scan:

o Set the potentiostat to scan the potential from a cathodic value (e.g., -250 mV vs. OCP) to
an anodic value (e.g., +1200 mV vs. OCP) at a slow, constant scan rate (e.g., 0.167
mV/s).

o Record the resulting current density as a function of the applied potential.

e Data Analysis:

[¢]

Plot the data as a Tafel plot (log of current density vs. potential).

o

Determine the corrosion potential (Ecorr) at the point of zero current.

[e]

Extrapolate the linear portions of the anodic and cathodic branches of the curve back to
Ecorr to determine the corrosion current density (icorr).

[e]

Calculate the corrosion rate from icorr using the Faraday's law.

o

Examine the anodic branch for a breakdown potential, which indicates the onset of pitting
corrosion.

Logical Relationship Diagram:
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Figure 2: Logical flow of electrochemical corrosion testing.

Conclusion

Molybdenum-nickel alloys are high-performance materials that offer unparalleled corrosion
resistance in demanding chemical processing environments, particularly in the presence of
reducing acids. Proper material selection, guided by accurate corrosion data and standardized
testing protocols, is critical to ensuring the safety, reliability, and cost-effectiveness of chemical
processes. The information and protocols provided in this document serve as a valuable
resource for researchers, scientists, and engineers involved in the design and operation of
equipment for the chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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